1-methyl-3-(trifluoromethyl)-1H-indazol-6-ol
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, a set of 1-methyl-3-(trifluoromethyl)-1H-pyrazoles containing functional groups such as aldehyde, acid, boron pinacolate, lithium sulfinate, and sulfonyl chloride was synthesized based on the lithiation of 1-methyl-3-(trifluoromethyl)-1H-pyrazole in a flow reactor .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-3-(trifluoromethyl)-1H-indazol-6-ol involves the reaction of 1-methyl-1H-indazole-6-carboxylic acid with trifluoroacetic anhydride followed by reduction with sodium borohydride.", "Starting Materials": [ "1-methyl-1H-indazole-6-carboxylic acid", "trifluoroacetic anhydride", "sodium borohydride", "methanol", "chloroform", "diethyl ether", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 1-methyl-1H-indazole-6-carboxylic acid in chloroform and add trifluoroacetic anhydride. Stir the mixture at room temperature for 2 hours.", "Step 2: Add methanol to the reaction mixture and evaporate the solvent under reduced pressure.", "Step 3: Dissolve the residue in diethyl ether and add a solution of sodium borohydride in methanol. Stir the mixture at room temperature for 2 hours.", "Step 4: Add water to the reaction mixture and extract with chloroform. Wash the organic layer with water and dry over sodium sulfate.", "Step 5: Concentrate the organic layer under reduced pressure to obtain the crude product.", "Step 6: Dissolve the crude product in methanol and add a solution of sodium hydroxide in water. Stir the mixture at room temperature for 2 hours.", "Step 7: Acidify the reaction mixture with hydrochloric acid and extract with chloroform. Wash the organic layer with water and dry over sodium sulfate.", "Step 8: Concentrate the organic layer under reduced pressure to obtain the pure product, 1-methyl-3-(trifluoromethyl)-1H-indazol-6-ol." ] } | |
CAS RN |
1780985-68-3 |
Product Name |
1-methyl-3-(trifluoromethyl)-1H-indazol-6-ol |
Molecular Formula |
C9H7F3N2O |
Molecular Weight |
216.2 |
Purity |
95 |
Origin of Product |
United States |
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